Cas no 43146-97-0 (Undecane,1-(undecyloxy)-)

Undecane,1-(undecyloxy)- is a long-chain ether compound characterized by its linear alkyl structure, consisting of an undecane backbone with an undecyloxy substituent. This chemical exhibits notable stability and hydrophobic properties, making it suitable for applications requiring non-polar solvents or surfactants. Its well-defined molecular structure ensures consistency in formulations, particularly in lubricants, coatings, or specialty chemical synthesis. The compound's high boiling point and low volatility enhance its utility in high-temperature processes. Additionally, its compatibility with organic matrices allows for use in polymer modification or as an intermediate in fine chemical production. The purity and uniformity of Undecane,1-(undecyloxy)- contribute to reproducible performance in industrial and research settings.
Undecane,1-(undecyloxy)- structure
Undecane,1-(undecyloxy)- structure
Product Name:Undecane,1-(undecyloxy)-
CAS No:43146-97-0
MF:C22H46O
MW:326.600047588348
MDL:MFCD00059282
CID:334083
PubChem ID:87577781
Update Time:2025-10-31

Undecane,1-(undecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Undecane,1-(undecyloxy)-
    • Undecyl Ether
    • 1-undecoxyundecane
    • 1,1'-oxydiundecane
    • Diundecyl Ether
    • Diundecyl-aether
    • EINECS 256-117-4
    • N-UNDECYL ETHER
    • 43146-97-0
    • 1-(undecyloxy)undecane
    • FT-0758835
    • D92763
    • U0051
    • DTXSID00195723
    • SCHEMBL126259
    • MFCD00059282
    • NS00031309
    • TXYKVMGAIGVXFY-UHFFFAOYSA-N
    • DB-257263
    • MDL: MFCD00059282
    • Inchi: 1S/C22H46O/c1-3-5-7-9-11-13-15-17-19-21-23-22-20-18-16-14-12-10-8-6-4-2/h3-22H2,1-2H3
    • InChI Key: TXYKVMGAIGVXFY-UHFFFAOYSA-N
    • SMILES: O(CCCCCCCCCCC)CCCCCCCCCCC

Computed Properties

  • Exact Mass: 326.35500
  • Monoisotopic Mass: 326.355
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 20
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 10.2
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.8±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 379.9±10.0 °C at 760 mmHg
  • Flash Point: 24 °C
  • Refractive Index: 1.443
  • PSA: 9.23000
  • LogP: 8.06460
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Undecane,1-(undecyloxy)- Customs Data

  • HS CODE:2909199090
  • Customs Data:

    China Customs Code:

    2909199090

    Overview:

    2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Undecane,1-(undecyloxy)- Pricemore >>

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Additional information on Undecane,1-(undecyloxy)-

Undecane, 1-(undecyloxy)- (CAS No. 43146-97-0): Chemical Properties, Applications, and Recent Research Developments

Undecane, 1-(undecyloxy)-, with the chemical name 1-(undecyloxy)undecane, is a compound characterized by the molecular formula C22H44O. This compound belongs to the class of alcohols and is widely recognized for its unique chemical properties and versatile applications in various industrial and scientific domains. The presence of the undecyloxy group in its structure imparts specific reactivity and functionality, making it a valuable intermediate in organic synthesis and material science.

The molecular structure of 1-(undecyloxy)undecane consists of a linear hydrocarbon chain with an oxygen atom attached to one end via an ether linkage. This configuration contributes to its relatively high boiling point and stability, which are critical factors in its utility as a solvent and reactant in chemical processes. The compound's solubility profile is also noteworthy, as it exhibits good solubility in non-polar organic solvents while maintaining limited solubility in water, making it suitable for applications where immiscibility with water is desired.

In recent years, the study of 1-(undecyloxy)undecane has been significantly influenced by advancements in polymer science and material engineering. Researchers have explored its potential as a monomer or additive in the synthesis of novel polymers and copolymers. The incorporation of the undecyloxy group into polymer backbones has been shown to enhance thermal stability and mechanical strength, properties that are crucial for high-performance materials used in automotive, aerospace, and electronics industries.

The compound's role as a building block in organic synthesis has also garnered attention from the pharmaceutical industry. The unique reactivity of the undecyloxy group allows for selective functionalization, enabling the construction of complex molecular architectures. This capability is particularly valuable in drug discovery, where precise control over molecular structure is essential for achieving desired pharmacological effects. Recent studies have demonstrated its utility in the synthesis of bioactive molecules and prodrugs, highlighting its significance as a synthetic intermediate.

In addition to its applications in polymer chemistry and pharmaceuticals, 1-(undecyloxy)undecane has found use in the field of nanotechnology. Its ability to act as a stabilizing agent for nanoparticles has been exploited in the development of advanced materials for catalysis, sensing, and drug delivery systems. The compound's compatibility with various organic matrices allows for the creation of stable colloidal suspensions, which are essential for nanomaterial applications.

The environmental impact of using 1-(undecyloxy)undecane has also been a subject of research. Studies have focused on its biodegradability and potential toxicity profile under different environmental conditions. While preliminary data suggest that it exhibits moderate biodegradability, further research is needed to fully assess its ecological footprint. Efforts are ongoing to develop sustainable synthetic routes that minimize environmental impact while maintaining the compound's desirable chemical properties.

The future prospects for 1-(undecyloxy)undecane are promising, with ongoing research exploring new applications in energy storage, electronic materials, and green chemistry. The compound's versatility as a chemical intermediate positions it as a key player in innovation across multiple scientific disciplines. As synthetic methodologies continue to evolve, the potential uses for this compound are expected to expand, driving further advancements in material science and industrial chemistry.

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